1-(3-fluorobenzyl)-4-[(4-fluorophenyl)sulfonyl]piperazine

• IUPAC Name: 1-[(3-fluorophenyl)methyl]-4-(4-fluorophenyl)sulfonylpiperazine
• InChI: InChI=1S/C17H18F2N2O2S/c18-15-4-6-17(7-5-15)24(22,23)21-10-8-20(9-11-21)13-14-2-1-3-16(19)12-14/h1-7,12H,8-11,13H2
• InChI Key: XBAJLCGRHGOEFZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=CC=C2)F)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C17H18F2N2O2S
• Molecular Weight: 352.4 g/mol

Description

1-(3-fluorobenzyl)-4-[(4-fluorophenyl)sulfonyl]piperazine is a synthetic organic compound that belongs to the class of piperazine derivatives. These compounds are known for their diverse pharmacological activities and are often used in medicinal chemistry for drug development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-fluorobenzyl)-4-[(4-fluorophenyl)sulfonyl]piperazine typically involves the following steps:

Starting Materials: The synthesis begins with commercially available 3-fluorobenzyl chloride and 4-fluorophenylsulfonyl chloride.

Nucleophilic Substitution: The 3-fluorobenzyl chloride undergoes nucleophilic substitution with piperazine to form 1-(3-fluorobenzyl)piperazine.

Sulfonylation: The resulting compound is then reacted with 4-fluorophenylsulfonyl chloride in the presence of a base (e.g., triethylamine) to yield the final product.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of automated reactors, continuous flow systems, and rigorous purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

1-(3-fluorobenzyl)-4-[(4-fluorophenyl)sulfonyl]piperazine can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophilic substitution using sodium hydride in dimethylformamide (DMF).

Major Products

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction could lead to the formation of amines or alcohols.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Investigated for its potential use as a pharmaceutical agent.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 1-(3-fluorobenzyl)-4-[(4-fluorophenyl)sulfonyl]piperazine would depend on its specific biological target. Generally, piperazine derivatives can interact with various molecular targets, such as enzymes, receptors, or ion channels, leading to modulation of biological pathways.

Comparison with Similar Compounds

Similar Compounds

• 1-(3-chlorobenzyl)-4-[(4-chlorophenyl)sulfonyl]piperazine
• 1-(3-methylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine

Uniqueness

1-(3-fluorobenzyl)-4-[(4-fluorophenyl)sulfonyl]piperazine is unique due to the presence of fluorine atoms, which can significantly influence its chemical and biological properties. Fluorine atoms can enhance the compound’s metabolic stability, lipophilicity, and binding affinity to biological targets.